Cas no 5679-13-0 ( )

• Product name: &nbsp
• CAS No: 5679-13-0
• MF: C₁₂H₁₂O
• MW: 172.22308
• CID: 945970
• PubChem ID: 1551029

  Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-benzylidenecyclopentan-1-one
• 1-Benzal-cyclopentanon-(2)
• 2-benzalcyclopentanone
• 2-benzelidenecyclopentanone
• 2-Benzylidenaminopyrimidin
• 2-Benzylidenamino-pyrimidin
• 2-Benzyliden-cyclopentanon
• 2-benzylideneaminopyrimidine
• 2-benzylidenecyclopentanone
• 2-benzylidene-cyclopentanone
• 2-Pyrimidinamine, N-[(1E)-phenylmethylene]-
• benzylidene-pyrimidin-2-yl-amine
• N-(benzylidene)-2-aminopyrimidine
• 5679-13-0
• Z56782493
• HMS1396H05
• SCHEMBL1524525
• (Z)-2-Benzylidenecyclopentanone
• NSC105614
• NSC-105614
•  

• Inchi： InChI=1S/C12H12O/c13-12-8-4-7-11(12)9-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2/b11-9-
• InChI Key： ZFJFROHCPHULKY-LUAWRHEFSA-N
• SMILES： C1CC(=CC2=CC=CC=C2)C(=O)C1

Computed Properties

• Exact Mass: 172.08886
• Monoisotopic Mass: 172.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.125
• Boiling Point: 314.2°C at 760 mmHg
• Flash Point: 126°C
• Refractive Index: 1.621
• PSA: 17.07
• LogP: 2.82300